2-(4-bromo-2-methylphenoxy)-N-(2,4-difluorophenyl)acetamide

• Molecular Formula: C15H12BrF2NO2
• Molecular Weight: 356.16 g/mol
• IUPAC Name: 2-(4-bromo-2-methylphenoxy)-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C15H12BrF2NO2/c1-9-6-10(16)2-5-14(9)21-8-15(20)19-13-4-3-11(17)7-12(13)18/h2-7H,8H2,1H3,(H,19,20)
• InChI Key: NZOCEDULXQMZMT-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Br)OCC(=O)NC2=C(C=C(C=C2)F)F

Description

2-(4-bromo-2-methylphenoxy)-N-(2,4-difluorophenyl)acetamide is a synthetic compound with the chemical formula C16H13BrF2NO2. It is commonly known as "BDF 8634" and is used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of BDF 8634 is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the endocannabinoid system. COX-2 is an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, BDF 8634 may reduce inflammation and pain. The endocannabinoid system is involved in the regulation of various physiological processes, including pain, mood, and appetite. BDF 8634 may modulate this system by interacting with cannabinoid receptors.
Biochemical and physiological effects:
BDF 8634 has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been studied for its potential antitumor activity, with promising results in vitro and in vivo. In addition, BDF 8634 has been shown to modulate the endocannabinoid system, which may have implications for the treatment of various conditions.

Advantages and Limitations for Lab Experiments

One advantage of using BDF 8634 in lab experiments is its potential therapeutic properties, which make it a promising candidate for the development of new drugs. However, one limitation is the lack of information on its safety and toxicity. Further studies are needed to determine the safety and efficacy of this compound.

Future Directions

There are several future directions for the study of BDF 8634. One area of research is the development of new drugs based on this compound for the treatment of various conditions. Another area of research is the investigation of the safety and toxicity of BDF 8634. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic properties.

Synthesis Methods

The synthesis of BDF 8634 involves the reaction of 2-(4-bromo-2-methylphenoxy)acetic acid with 2,4-difluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction results in the formation of BDF 8634 as a white crystalline solid.

Scientific Research Applications

BDF 8634 has been studied for its potential therapeutic properties in various scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and antitumor activities. In addition, it has been studied for its potential use in the treatment of neuropathic pain, osteoarthritis, and cancer.